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Compound of Interest

Compound Name: D-3-hydroxybutyryl-CoA

Cat. No.: B15547177 Get Quote

Essential Safety and Handling Guide for D-3-
hydroxybutyryl-CoA
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel handling D-3-hydroxybutyryl-CoA. As a specific Safety Data Sheet (SDS) for D-3-
hydroxybutyryl-CoA is not readily available, this information is compiled based on safety

guidelines for chemically related compounds such as DL-3-hydroxybutyric acid sodium salt and

3-hydroxybutyric acid, along with standard laboratory safety practices.[1][2]

Chemical Identifier:

Compound Name D-3-hydroxybutyryl-CoA

Synonyms
(3R)-3-hydroxybutanoyl-CoA, β-Hydroxybutyryl-

coenzyme A

Molecular Formula C25H42N7O18P3S[3]

Molecular Weight 853.62 g/mol [3]

Hazard Identification and Precautionary Measures
While specific hazard data for D-3-hydroxybutyryl-CoA is limited, related compounds may

cause skin and eye irritation.[2] Therefore, it is crucial to handle this compound with care to
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minimize exposure.

Precautionary Statements:

Statement ID Description

P264
Wash hands and any exposed skin thoroughly

after handling.

P280
Wear protective gloves, protective clothing, eye

protection, and face protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any non-sterile compounding to determine the

necessary precautions.[4] The minimum required PPE for handling D-3-hydroxybutyryl-CoA
includes a lab coat, protective eyewear, long pants, and closed-toe shoes.

Recommended PPE:
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary for splash hazards.

To protect against potential

splashes and aerosols.

Hand Protection

Disposable nitrile gloves are

the minimum requirement.

Consider double-gloving for

added protection.

To prevent skin contact with

the chemical.

Body Protection
A standard laboratory coat is

required.

To protect skin and clothing

from spills.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1] If aerosols may

be generated, a risk

assessment should determine

if respiratory protection is

needed.

To prevent inhalation of any

airborne particles.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a well-ventilated place, with the container tightly closed.[2]

For long-term stability, refer to the manufacturer's storage temperature recommendations,

which may include refrigeration.[2]

Handling and Experimental Workflow:

The following diagram outlines the standard procedure for handling D-3-hydroxybutyryl-CoA
in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE

2. Prepare Workstation
(Clean surface, gather materials)

3. Weigh Compound
(In a chemical fume hood or designated area)

4. Perform Experiment

5. Decontaminate Work Area & Equipment

6. Dispose of Waste
(Follow institutional guidelines)

7. Doff PPE

Click to download full resolution via product page

Standard operational workflow for handling D-3-hydroxybutyryl-CoA.

Spill Management:
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Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Contain: For small spills, absorb with an inert material (e.g., vermiculite, sand).

Clean: Use appropriate PPE to clean the spill area. Place absorbed material into a sealed

container for disposal.

Ventilate: Ensure the area is well-ventilated.

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,

should be disposed of in accordance with local, state, and federal regulations. Do not dispose

of down the drain or in general waste.

The following diagram illustrates the decision-making process for the disposal of D-3-
hydroxybutyryl-CoA waste.

Generated Waste
(Unused compound, contaminated materials)

Is waste considered hazardous
per institutional guidelines?

Dispose as Hazardous
Chemical Waste

Yes

Dispose according to
non-hazardous waste procedures

No

Click to download full resolution via product page

Decision tree for the disposal of D-3-hydroxybutyryl-CoA waste.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[2]

Ingestion

Do not induce vomiting. Rinse mouth with water

and drink plenty of water. Seek medical

attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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